Cas no 1448038-15-0 (4-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-carboxamide)

• Product Name: 4-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-carboxamide
• CAS No: 1448038-15-0
• MF: C₁₄H₁₁BrN₂O₂S
• MW: 351.218341112137
• CID: 6199512
• PubChem ID: 71806532
• Update Time: 2025-10-28

4-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-carboxamide
• AKOS024559283
• 1448038-15-0
• 4-BROMO-N-(2-OXO-3,4-DIHYDRO-1H-QUINOLIN-6-YL)THIOPHENE-2-CARBOXAMIDE
• F6436-1255

• Inchi： 1S/C14H11BrN2O2S/c15-9-6-12(20-7-9)14(19)16-10-2-3-11-8(5-10)1-4-13(18)17-11/h2-3,5-7H,1,4H2,(H,16,19)(H,17,18)
• InChI Key： IANUIFDTCBRVHS-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(NC1C=CC2=C(C=1)CCC(N2)=O)=O

Computed Properties

• Exact Mass: 349.97246g/mol
• Monoisotopic Mass: 349.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-carboxamide

Introduction to 4-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-carboxamide (CAS No. 1448038-15-0)

4-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1448038-15-0, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry. Its molecular structure incorporates both bromine and thiophene moieties, which are known to enhance its potential as a building block for more complex pharmacological entities.

The compound's structure is characterized by a thiophene ring linked to an amide group, which is further connected to a 2-oxo-1,2,3,4-tetrahydroquinoline scaffold. This particular arrangement of functional groups makes it a valuable intermediate in the synthesis of potential drug candidates. The presence of the bromine atom on the thiophene ring not only provides a handle for further chemical modifications but also suggests potential applications in cross-coupling reactions, which are widely employed in the construction of complex organic molecules.

In recent years, there has been growing interest in developing novel therapeutic agents that target various diseases by modulating biological pathways. The unique structural features of 4-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-carboxamide position it as a promising candidate for such applications. Specifically, the tetrahydroquinoline moiety has been extensively studied for its potential role in inhibiting enzymes and receptors involved in inflammation and cancer progression.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the bromothiophene and tetrahydroquinoline components offers a versatile platform for generating derivatives with tailored biological activities. For instance, researchers have explored derivatives of this compound as inhibitors of kinases and other enzymes implicated in signal transduction pathways relevant to diseases such as cancer and neurodegeneration.

The pharmacological relevance of the tetrahydroquinoline scaffold is well-documented in the literature. Compounds containing this moiety have shown promise in preclinical studies as inhibitors of targets such as Janus kinases (JAKs) and tyrosine kinases. The addition of a thiophene ring and an amide group further enhances the compound's potential by introducing additional sites for interaction with biological targets. This structural complexity can lead to improved binding affinity and selectivity compared to simpler molecules.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this class of compounds. Techniques such as palladium-catalyzed cross-coupling reactions have made it possible to efficiently construct complex heterocyclic frameworks like that of 4-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-carboxamide. These methods allow for precise control over the placement of functional groups within the molecule, enabling the creation of libraries of derivatives with diverse biological properties.

In addition to its potential as an active pharmaceutical ingredient (API), this compound may also serve as a key intermediate in the synthesis of other pharmacologically relevant molecules. Its modular structure allows for easy modification at multiple points, making it adaptable to various synthetic strategies. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

The study of bioactive heterocycles continues to be a vibrant area of research due to their prevalence in natural products and their synthetic accessibility. The work on compounds like 4-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-carboxamide contributes to our understanding of how structural features influence biological activity. By systematically exploring different derivatives and studying their interactions with biological targets, researchers can gain insights into structure-function relationships that inform future drug design efforts.

The synthesis and characterization of this compound also highlight the importance of interdisciplinary collaboration between organic chemists, medicinal chemists, and biologists. Such collaborations are crucial for translating laboratory discoveries into tangible therapeutic benefits. The development of new synthetic routes and the exploration of novel molecular scaffolds are often driven by insights gained from biological studies.

In conclusion, 4-bromo-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-carboxamide (CAS No. 1448038-15-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery and development. By leveraging modern synthetic techniques and integrating knowledge from across disciplines, researchers can harness this compound's potential to develop innovative therapies that address unmet medical needs.